N-[2-(benzoylamino)-3-phenylacryloyl]phenylalanine

• IUPAC Name: 2-[[(Z)-2-benzamido-3-phenylprop-2-enoyl]amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C25H22N2O4/c28-23(20-14-8-3-9-15-20)26-21(16-18-10-4-1-5-11-18)24(29)27-22(25(30)31)17-19-12-6-2-7-13-19/h1-16,22H,17H2,(H,26,28)(H,27,29)(H,30,31)/b21-16-
• InChI Key: JMYSLURJHBHAHM-PGMHBOJBSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C(=CC2=CC=CC=C2)NC(=O)C3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)CC(C(=O)O)NC(=O)/C(=C/C2=CC=CC=C2)/NC(=O)C3=CC=CC=C3
• Molecular Formula: C25H22N2O4
• Molecular Weight: 414.5 g/mol

Description

N-[2-(benzoylamino)-3-phenylacryloyl]phenylalanine, commonly known as BAPNA, is a synthetic substrate used in biochemical research. It is a derivative of phenylalanine and is widely used in enzymatic assays to measure the activity of proteases, particularly chymotrypsin-like enzymes. BAPNA is a versatile compound that has found numerous applications in scientific research.

Mechanism of Action

BAPNA is a chromogenic substrate that is cleaved by proteases, resulting in the release of a yellow-colored product. The mechanism of action involves the protease cleaving the amide bond between the benzoyl group and the phenylalanine residue. This results in the release of the yellow-colored p-nitroaniline group, which can be measured using spectrophotometry.
Biochemical and Physiological Effects:
BAPNA has no known biochemical or physiological effects on living organisms. It is a synthetic compound that is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

BAPNA has several advantages as a substrate for proteases. It is a stable compound that can be stored for long periods without degradation. It is also a relatively inexpensive compound that is readily available. However, BAPNA has some limitations. It is not a natural substrate for proteases, and its cleavage may not accurately reflect the activity of the protease in vivo. Additionally, the yellow-colored product that is released can interfere with other assays that use spectrophotometry.

Future Directions

There are several future directions for the use of BAPNA in scientific research. One area of interest is the development of new protease inhibitors. BAPNA can be used to screen for compounds that inhibit the activity of proteases, which could have therapeutic applications in diseases such as cancer and Alzheimer's. Another area of interest is the study of enzyme kinetics. BAPNA can be used to study the kinetics of proteases, which could provide insights into the mechanisms of enzyme action. Finally, BAPNA could be used in the development of new diagnostic tests for diseases that involve protease activity.

Scientific Research Applications

BAPNA is widely used in scientific research as a substrate for proteases. It is used to measure the activity of proteases, particularly chymotrypsin-like enzymes. The compound is also used in the development of new protease inhibitors and in the study of enzyme kinetics.